2-chloro-N-cyclooctyl-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-cyclooctyl-5-nitrobenzamide
• InChI: InChI=1S/C15H19ClN2O3/c16-14-9-8-12(18(20)21)10-13(14)15(19)17-11-6-4-2-1-3-5-7-11/h8-11H,1-7H2,(H,17,19)
• InChI Key: NRGWDDPDOHNQJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CCC1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl
• Molecular Formula: C15H19ClN2O3
• Molecular Weight: 310.77 g/mol
• Solubility: 8.5 [ug/mL] (The mean of the results at pH 7.4)

Description

2-Chloro-N-cyclooctyl-5-nitrobenzamide is a benzamide derivative featuring a chloro substituent at position 2, a nitro group at position 5, and a cyclooctyl ring attached to the amide nitrogen (Figure 1).

Figure 1: Structure of 2-chloro-N-cyclooctyl-5-nitrobenzamide.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-cyclooctyl-5-nitrobenzamide typically involves the following steps:

Amidation: The nitro-substituted benzene derivative is then reacted with cyclooctylamine in the presence of a coupling agent like dicyclohexylcarbodiimide (DCC) to form the amide bond, resulting in the formation of 2-chloro-N-cyclooctyl-5-nitrobenzamide.

Industrial Production Methods

Industrial production of 2-chloro-N-cyclooctyl-5-nitrobenzamide follows similar synthetic routes but is optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for reagent addition, and stringent control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-cyclooctyl-5-nitrobenzamide undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Reduction: 2-chloro-N-cyclooctyl-5-aminobenzamide.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

2-chloro-N-cyclooctyl-5-nitrobenzamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-chloro-N-cyclooctyl-5-nitrobenzamide involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The chloro and cyclooctyl groups contribute to the compound’s overall stability and bioavailability.

Comparison with Similar Compounds

5-Chloro-N-cyclopropyl-2-nitrobenzamide (CAS 1042623-41-5)

• Structure : Replaces the cyclooctyl group with a smaller cyclopropane ring.
• Molecular Formula : C₁₀H₉ClN₂O₃.
• Reduced steric bulk may improve solubility in polar solvents .
• Applications : Used in pharmaceutical intermediates and agrochemical research .

2-Chloro-N-[5-(Dimethylamino)-2-nitrophenyl]-5-nitrobenzamide (CAS 1079264-82-6)

• Structure: Incorporates a dimethylamino group at position 5 of the benzene ring.
• Molecular Formula : C₁₅H₁₂ClN₃O₄.
• Key Differences: The dimethylamino group is electron-donating, contrasting with the electron-withdrawing nitro group in the target compound. Increased molecular weight and polarity due to the additional nitro and dimethylamino groups .
• Applications : Serves as a synthetic intermediate in medicinal chemistry .

5-Amino-2-chloro-N-cyclopentylbenzamide (CAS 926273-46-3)

• Structure: Substitutes the nitro group (position 5) with an amino group and uses a cyclopentyl ring.
• Molecular Formula : C₁₂H₁₅ClN₂O.
• Key Differences: The amino group is electron-donating, reversing the electronic effects of the nitro group. This could enhance nucleophilicity or alter metabolic stability. Cyclopentyl vs. cyclooctyl: Intermediate steric bulk may balance solubility and binding interactions .
• Applications : Explored in drug discovery for its modified electronic profile .

Structural and Functional Comparison Table

Compound Name	CAS Number	Molecular Formula	Key Substituents	Functional Groups
2-Chloro-N-cyclooctyl-5-nitrobenzamide	Not Provided	C₁₅H₁₈ClN₂O₃	Cl (pos. 2), NO₂ (pos. 5), Cyclooctyl	Amide, Nitro, Chloro
5-Chloro-N-cyclopropyl-2-nitrobenzamide	1042623-41-5	C₁₀H₉ClN₂O₃	Cl (pos. 5), NO₂ (pos. 2), Cyclopropyl	Amide, Nitro, Chloro
2-Chloro-N-[5-(dimethylamino)-2-nitrophenyl]-5-nitrobenzamide	1079264-82-6	C₁₅H₁₂ClN₃O₄	Cl (pos. 2), NO₂ (pos. 2/5), Dimethylamino	Amide, Nitro, Chloro, Amine
5-Amino-2-chloro-N-cyclopentylbenzamide	926273-46-3	C₁₂H₁₅ClN₂O	Cl (pos. 2), NH₂ (pos. 5), Cyclopentyl	Amide, Chloro, Amino

Key Observations

Electronic Properties: Nitro groups (electron-withdrawing) vs. amino groups (electron-donating) significantly alter reactivity and interaction with biological targets .

Solubility : Smaller substituents (e.g., cyclopropane) may enhance aqueous solubility, whereas bulkier groups (cyclooctyl) favor lipid solubility .

Research Implications

While specific biological data are unavailable in the provided evidence, structural comparisons suggest:

• The target compound’s nitro and chloro groups may stabilize aromatic π-stacking interactions in protein binding.
• Cycloalkyl size variations could be exploited to optimize pharmacokinetic properties in drug design .